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Compound of Interest

Compound Name: 4-Methylpentanoic acid-D12

Cat. No.: B570099 Get Quote

For researchers and scientists engaged in drug development and other laboratory applications,

the proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. This guide provides detailed, step-by-step procedures for the safe

disposal of 4-Methylpentanoic acid-D12, ensuring the protection of personnel and compliance

with regulatory standards.

Immediate Safety and Handling Precautions:

4-Methylpentanoic acid-D12 is a hazardous substance that is toxic in contact with skin and

can cause severe skin burns and eye damage[1]. Therefore, strict adherence to safety

protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure that

all personnel are equipped with the appropriate PPE.

Emergency Procedures: In case of accidental exposure, immediately remove all

contaminated clothing and rinse the affected skin area with water. For eye contact, rinse

cautiously with water for several minutes. In either case, seek immediate medical attention.

Quantitative Data Summary
While specific quantitative data for 4-Methylpentanoic acid-D12's disposal parameters are not

detailed in the provided search results, the following table summarizes its key physical and

chemical properties relevant to its handling and disposal.
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Property Value

Molecular Formula C₆D₁₂O₂[2][3]

Molecular Weight 128.23 g/mol [2]

Appearance Neat oil[3]

Boiling Point 199-201 °C (for non-deuterated form)[4]

Density 0.923 g/mL at 25 °C (for non-deuterated form)[4]

Flash Point 97 °C (closed cup) (for non-deuterated form)[4]

Experimental Protocols: Disposal Procedure
The proper disposal of 4-Methylpentanoic acid-D12 must be conducted in accordance with

federal, state, and local regulations for hazardous waste[5]. Do not dispose of this chemical in

standard laboratory trash or down the drain[1][6].

Step 1: Waste Identification and Segregation

Classify as Hazardous Waste: 4-Methylpentanoic acid-D12 must be treated as a

hazardous chemical waste.

Segregate Waste: Do not mix 4-Methylpentanoic acid-D12 with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) department.

Keep it separate from non-hazardous waste.

Step 2: Containerization

Select Appropriate Container: Use a leak-proof, chemically compatible container with a

secure, tight-fitting lid[5][6]. The original container is often a suitable choice if it is in good

condition[6].

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "4-Methylpentanoic acid-D12," and any other information required by your

institution, such as the accumulation start date[6][7].
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Step 3: Accumulation and Storage

Designated Storage Area: Store the sealed waste container in a designated, well-ventilated

satellite accumulation area that is at or near the point of generation[6].

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to prevent the release of material in case of

a leak.

Step 4: Arrange for Professional Disposal

Contact EHS: Follow your institution's established procedures to request a pickup of the

hazardous waste by the environmental health and safety (EHS) department or a licensed

hazardous waste disposal contractor[6].

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of accumulation, as required by your institution and local

regulations[6].

Step 5: Decontamination of Empty Containers

Triple Rinsing: Empty containers that held 4-Methylpentanoic acid-D12 must be triple

rinsed with a suitable solvent before they can be considered non-hazardous[5].

Collect Rinsate: The rinsate from the triple rinsing process must be collected and disposed of

as hazardous waste along with the 4-Methylpentanoic acid-D12.

Container Disposal: Once properly decontaminated, the empty container can typically be

disposed of in the regular laboratory trash or recycling, after defacing any hazard labels[5].
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Caption: Disposal workflow for 4-Methylpentanoic acid-D12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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